Nopyl acetate chemical properties and structure
Nopyl acetate chemical properties and structure
For Researchers, Scientists, and Drug Development Professionals
Abstract
Nopyl acetate (B1210297), a bicyclic monoterpene ester, is a significant molecule in the fragrance and flavor industry, prized for its sweet, woody, and fruity aroma. This document provides an in-depth technical overview of the chemical properties and structure of nopyl acetate. It includes a summary of its physicochemical properties, detailed experimental protocols for its synthesis, and spectroscopic data for its characterization. This guide is intended to serve as a comprehensive resource for professionals in research, development, and quality control.
Chemical Structure and Identifiers
Nopyl acetate possesses a distinctive bicyclo[3.1.1]heptane skeleton, which is characteristic of the pinane (B1207555) family of monoterpenes. Its structure is formally known as 2-(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)ethyl acetate.
Table 1: Chemical Identifiers for Nopyl Acetate
| Identifier | Value |
| IUPAC Name | 2-[(1R,5S)-6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl]ethyl acetate[1] |
| CAS Number | 128-51-8[1][2][3] |
| Molecular Formula | C₁₃H₂₀O₂[1][3][4][5] |
| SMILES | CC(=O)OCCC1=CC[C@H]2C[C@@H]1C2(C)C[1] |
| InChI | InChI=1S/C13H20O2/c1-9(14)15-7-6-10-4-5-11-8-12(10)13(11,2)3/h4,11-12H,5-8H2,1-3H3/t11-,12-/m0/s1[1] |
| InChIKey | AWNOGHRWORTNEI-RYUDHWBXSA-N[1] |
Synonyms: (-)-Nopyl acetate, Nopol (B1679846) acetate, Citroviol, Lignyl acetate, 2-Norpinene-2-ethanol, 6,6-dimethyl-, acetate.[1][3]
Physicochemical Properties
The physical and chemical properties of nopyl acetate are crucial for its application and handling. These properties are summarized in the table below.
Table 2: Physicochemical Properties of Nopyl Acetate
| Property | Value |
| Molecular Weight | 208.30 g/mol [1][4][5][6] |
| Appearance | Colorless to pale yellow liquid[5][6] |
| Boiling Point | 118 °C @ 10 mmHg[2], 234 °C @ 760 mmHg[7], 253 °C (lit.)[7] |
| Density | 0.980 g/mL at 25 °C[7] |
| Flash Point | >100 °C (>212 °F)[4], 95 °C[5], 107.22 °C[2] |
| Vapor Pressure | 0.008 mmHg @ 25 °C (est)[2] |
| Solubility | Soluble in alcohol; Insoluble in water[2] (Water solubility: 8.429 mg/L @ 25 °C (est)[2]) |
| Refractive Index | 1.472 (n20/D)[7] |
| logP (o/w) | 3.889 (est)[2], 4.41[4] |
Experimental Protocols
Synthesis of (-)-Nopyl Acetate from (-)-Nopol (B44374)
A common laboratory-scale synthesis of (-)-nopyl acetate involves the acetylation of (-)-nopol.[8]
Materials:
-
(-)-Nopol
-
Acetyl chloride
-
Ice-water
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Saturated aqueous sodium bicarbonate solution
-
Sodium sulfate
Procedure:
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A solution of 100 g (0.6 mole) of (-)-nopol and 130 ml (0.93 mole) of triethylamine in 600 ml of dichloromethane is prepared in a reaction vessel.
-
The solution is cooled in an ice bath to a temperature of 5° to 10° C.
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50 g (0.64 mole) of acetyl chloride is added dropwise to the solution while maintaining the temperature between 5° and 10° C.
-
The reaction mixture is stirred for an additional 20 minutes at 5° to 10° C.
-
The cooling bath is removed, and the reaction mixture is stirred until it reaches room temperature.
-
For workup, the reaction mixture is poured into 800 ml of ice-water and stirred.
-
The organic phase is separated, and the aqueous phase is extracted with 100 ml of dichloromethane.
-
The combined organic phases are washed with saturated aqueous sodium bicarbonate solution until neutral and then dried over sodium sulfate.
-
The dichloromethane is removed by distillation to yield the crude product.
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(-)-Nopyl acetate is isolated by fractional distillation of the crude product. The boiling point of the purified product is 117°-119° C at 10 mm Hg.
Synthesis from β-Pinene
Nopyl acetate can also be synthesized from β-pinene through a two-step process. First, β-pinene undergoes a Prins reaction with paraformaldehyde to produce nopol. The resulting nopol is then acetylated, typically with acetic anhydride, to yield nopyl acetate.
Spectroscopic Data
Infrared (IR) Spectroscopy
The IR spectrum of nopyl acetate exhibits characteristic absorption bands corresponding to its functional groups. A strong absorption band is expected around 1740 cm⁻¹ due to the C=O stretching of the ester group. The C-O stretching vibrations of the ester are typically observed in the 1250-1000 cm⁻¹ region. The C=C stretching of the alkene in the bicyclic ring would appear around 1640 cm⁻¹. The NIST WebBook provides a reference IR spectrum for nopyl acetate.
Mass Spectrometry (MS)
The mass spectrum of nopyl acetate provides information about its molecular weight and fragmentation pattern. The molecular ion peak (M⁺) would be observed at m/z 208. Common fragmentation patterns for esters include the loss of the alkoxy group and McLafferty rearrangement. A reference mass spectrum is available on the NIST WebBook.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of nopyl acetate.
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¹H NMR: The proton NMR spectrum would show characteristic signals for the methyl groups of the bicyclic system and the acetate group. The protons on the ethyl chain and the vinyl proton would also have distinct chemical shifts and coupling patterns.
-
¹³C NMR: The carbon NMR spectrum would display signals for all 13 carbon atoms in the molecule. The carbonyl carbon of the ester would be found downfield (around 170 ppm), and the olefinic carbons would appear in the 100-150 ppm region. The carbons of the bicyclic ring and the ethyl acetate moiety would have characteristic chemical shifts.
Reference ¹H NMR and ¹³C NMR spectra for nopyl acetate are available in the PubChem database.[1]
Logical Relationships and Workflows
Synthesis Workflow
The synthesis of nopyl acetate from β-pinene can be visualized as a two-step chemical transformation. This workflow is a fundamental process for the production of this fragrance ingredient.
Caption: Synthesis workflow of Nopyl Acetate from β-Pinene.
Biological Activity and Applications
The primary application of nopyl acetate is in the fragrance industry, where it is used in a variety of products including fine fragrances, soaps, and household items.[2][5] Its characteristic sweet, woody, and fruity scent makes it a valuable component in creating complex aromas. While it is widely used and generally regarded as safe for its intended use, some studies indicate it may cause skin sensitization in some individuals. No significant signaling pathways or drug development applications have been reported for nopyl acetate to date.
Conclusion
This technical guide has provided a detailed overview of the chemical properties, structure, synthesis, and spectroscopic characterization of nopyl acetate. The compiled data and experimental protocols offer a valuable resource for chemists and researchers. The information presented underscores the importance of nopyl acetate in the fragrance industry and provides a solid foundation for further study and application of this versatile molecule.
References
- 1. Nopyl acetate | C13H20O2 | CID 929336 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Nonyl acetate(143-13-5) 1H NMR spectrum [chemicalbook.com]
- 3. Nopyl acetate [webbook.nist.gov]
- 4. Propyl acetate(109-60-4) 1H NMR spectrum [chemicalbook.com]
- 5. NP-MRD: 13C NMR Spectrum (1D, 75 MHz, H2O, predicted) (NP0241220) [np-mrd.org]
- 6. Nopyl acetate [webbook.nist.gov]
- 7. Nopyl acetate [webbook.nist.gov]
- 8. spectrabase.com [spectrabase.com]
